N-1-adamantyl-4-[4-(2-methylbenzoyl)-1-piperazinyl]-3-nitrobenzamide

• IUPAC Name: N-(1-adamantyl)-4-[4-(2-methylbenzoyl)piperazin-1-yl]-3-nitrobenzamide
• InChI: InChI=1S/C29H34N4O4/c1-19-4-2-3-5-24(19)28(35)32-10-8-31(9-11-32)25-7-6-23(15-26(25)33(36)37)27(34)30-29-16-20-12-21(17-29)14-22(13-20)18-29/h2-7,15,20-22H,8-14,16-18H2,1H3,(H,30,34)
• InChI Key: XHYKQFAWSDRHIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCN(CC2)C3=C(C=C(C=C3)C(=O)NC45CC6CC(C4)CC(C6)C5)[N+](=O)[O-]
• Molecular Formula: C29H34N4O4
• Molecular Weight: 502.6 g/mol

Description

N-1-adamantyl-4-[4-(2-methylbenzoyl)-1-piperazinyl]-3-nitrobenzamide, also known as AMN082, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. AMN082 belongs to the class of metabotropic glutamate receptor 7 (mGluR7) agonists and is known to modulate the activity of this receptor in the brain.

Scientific Research Applications

Organic Synthesis and Chemical Properties

Several studies focus on the synthesis and chemical properties of adamantane derivatives, highlighting their potential in various chemical reactions and the exploration of their unique structural characteristics. For instance, the reactivity properties and adsorption behavior of adamantane derivatives have been investigated through DFT and MD simulation studies, revealing insights into their local reactive properties and interactions with other molecules, which could be significant for pharmaceutical applications (Al-Ghulikah et al., 2021). Additionally, the Friedel–Crafts reaction of 1-bromoadamantane with aromatic compounds has been used to synthesize microporous polymers, demonstrating the compound's versatility in creating materials with enhanced CO2 uptake capacity (Lim et al., 2012).

Antimicrobial and Anti-inflammatory Activities

Research on adamantane derivatives has also explored their antimicrobial and anti-inflammatory activities. For example, novel N-(1-adamantyl)carbothioamide derivatives have been synthesized, showing potent antibacterial activity against various microorganisms and significant hypoglycemic activity in diabetic rats (Al-Abdullah et al., 2015). Similarly, the synthesis and testing of novel 5-(1-adamantyl)-4-arylideneamino-3-mercapto-1,2,4-triazoles and related derivatives have identified several compounds with good or moderate antibacterial and anti-inflammatory activities (Al-Omar et al., 2010).

Pharmacological Potential

Studies have also focused on the pharmacological potential of adamantane derivatives, particularly their antiarrhythmic properties. A series of substituted nitrobenzamides with adamantyl groups has been synthesized, demonstrating an original spectrum of antiarrhythmic activity and identifying lead compounds for further pharmacological and toxicological studies (Likhosherstov et al., 2014). This highlights the potential use of adamantane derivatives in developing new treatments for arrhythmias.